Cas no 7134-03-4 (Benzenesulfonic acid, 3-hydroxy-4-methyl-)

• Product Name: Benzenesulfonic acid, 3-hydroxy-4-methyl-
• CAS No: 7134-03-4
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 545690
• PubChem ID: 12496992
• Update Time: 2025-04-19

Benzenesulfonic acid, 3-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-hydroxy-4-methyl-
• o-Cresol-5-sulfonic acid
• 3-hydroxy-4-methylbenzenesulfonic acid
• X8A174030U
• Q27293683
• 3-hydroxy-4-methyl-benzenesulfonic acid
• UNII-X8A174030U
• DTXSID20500416
• p-Toluenesulfonic acid, 3-hydroxy
• YARIFRHBFXEJNY-UHFFFAOYSA-N
• 4-methyl-3-hydroxybenzenesulfonic acid
• o-Kresol-5-sulfonsaure
• SCHEMBL563388
• 7134-03-4

• Inchi： 1S/C7H8O4S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： YARIFRHBFXEJNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 188.01434
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates